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Compound of Interest

Compound Name: Hex-2-ynal, 4-ethyl-

Cat. No.: B15441358 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information for 4-ethyl-hex-

2-ynal, a specialized organic compound. Due to the limited public documentation for this

specific molecule, this guide focuses on its fundamental properties and provides a general

overview of the synthesis and reactivity of related compounds.

Chemical Identity and Properties
4-ethyl-hex-2-ynal is an α,β-unsaturated ynal characterized by an aldehyde functional group

conjugated with a carbon-carbon triple bond. Its chemical structure and basic properties are

summarized below.
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Property Value Source

CAS Number 71932-97-3 --INVALID-LINK--

Molecular Formula C₈H₁₂O --INVALID-LINK--

Molecular Weight 124.18 g/mol --INVALID-LINK--

Density 0.877 g/cm³ ChemNet

Boiling Point 187.7 °C at 760 mmHg ChemNet

Refractive Index 1.439 ChemNet

Flash Point 65.4 °C ChemNet

Spectral Data
Currently, only the mass spectrum for 4-ethyl-hex-2-ynal is publicly available.

Mass Spectrometry: The mass spectrum (electron ionization) is available on the NIST

WebBook, providing information on the fragmentation pattern of the molecule.[1]

No specific Nuclear Magnetic Resonance (NMR) or Infrared (IR) spectral data for 4-ethyl-hex-

2-ynal has been identified in public databases.

Synthesis and Reactivity
Experimental Protocols:

Detailed, specific experimental protocols for the synthesis of 4-ethyl-hex-2-ynal are not readily

available in the public domain. However, a general approach to the synthesis of α,β-

unsaturated ynals can be conceptualized based on established organic chemistry

methodologies.

A potential synthetic pathway could involve the oxidation of the corresponding propargyl

alcohol. This is a common method for the preparation of ynals.
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A general synthetic approach to ynals.

General Reactivity of Ynals:

Ynals are versatile intermediates in organic synthesis. Their reactivity is characterized by the

electrophilic nature of both the carbonyl carbon and the β-carbon of the alkyne. They can

undergo a variety of transformations, including:

Nucleophilic Addition: Nucleophiles can attack the carbonyl group or undergo conjugate

addition to the β-carbon.

Cycloaddition Reactions: The activated alkyne can participate in various cycloaddition

reactions.

Reductive Coupling: Ynals can be employed in reductive coupling reactions to form

macrocycles.[2]

Supplier Information
A direct commercial supplier for 4-ethyl-hex-2-ynal with CAS number 71932-97-3 could not be

definitively identified through publicly available chemical supplier databases. This suggests that

the compound may be a niche research chemical that is not readily available for purchase and

may require custom synthesis.

Biological Activity and Signaling Pathways
There is currently no information available in the scientific literature to suggest that 4-ethyl-hex-

2-ynal is involved in any biological signaling pathways or possesses any specific biological
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activity. Its primary relevance is likely within the field of synthetic organic chemistry as a

building block or intermediate.

Disclaimer: The information provided in this guide is based on a comprehensive search of

publicly available data. The absence of certain information, such as detailed experimental

protocols and supplier details, indicates a lack of public documentation for this specific

compound. Researchers interested in 4-ethyl-hex-2-ynal may need to resort to custom

synthesis and perform their own analytical characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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